Cas no 6328-21-8 (2-(5-ethylthiophen-2-yl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(5-ethylthiophen-2-yl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 6328-21-8
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 2626306
• Update Time: 2026-04-28

2-(5-ethylthiophen-2-yl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethylthiophen-2-yl)-6,8-dimethylquinoline-4-carboxylic acid
• 2-(5-Ethyl-2-thienyl)-6,8-dimethylquinoline-4-carboxylic acid; 4-quinolinecarboxylic acid, 2-(5-ethyl-2-thienyl)-6,8-dimethyl-

Computed Properties

• Exact Mass: 311.09811
• Monoisotopic Mass: 311.097999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.248
• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.652
• PSA: 50.19
• LogP: 3.71400